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Compound of Interest

Compound Name: Glycerol-13C2

Cat. No.: B013024

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties of Glycerol-13C2, a stable isotope-labeled compound crucial for metabolic
research. This document details its applications in studying key metabolic pathways, offers in-
depth experimental protocols for its use, and presents visual representations of relevant
biological processes and workflows.

Core Physical and Chemical Properties

Glycerol-13C2, with the chemical formula C13C2HsOs3, is a form of glycerol where two of the
three carbon atoms are the heavy isotope 13C. This isotopic labeling makes it an invaluable
tracer for metabolic studies, allowing researchers to follow the fate of glycerol through various
biochemical pathways without the use of radioactive materials. Its physical and chemical
properties are largely similar to unlabeled glycerol, with minor differences due to the increased
mass of the 13C isotopes.

Quantitative Data Summary

The following table summarizes the key quantitative properties of Glycerol-13C2, compiled
from various scientific suppliers and databases.
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Property Value References
Molecular Weight 94.08 g/mol [1112][3]
Chemical Formula (HO3CH.)>CHOH [1][2]

CAS Number 102088-01-7 [1][2]

Isotopic Purity

=99 atom % 13C

[1]14]

Chemical Purity

=298%

[2]

Appearance Colorless to light yellow liquid [5]

Density 1.288 g/mL at 25°C [1][41[6]
Melting Point 20°C (lit.) [1][4116]
Boiling Point 182°C (lit.) [11[4][6]

Refractive Index

n20/D 1.474 (lit.)

[1](4]6]

Flash Point

160°C (closed cup)

[4]

Room temperature, away from
Storage Temperature ] ) [2]
light and moisture

Applications in Metabolic Research

Glycerol-13C2 is a cornerstone in the field of metabolic research, primarily utilized as a tracer
to quantify the dynamics of glycerol and related metabolic pathways in vivo.[7] Its non-
radioactive nature makes it safe for use in human studies. Key applications include:

e Measuring Lipolysis: By tracking the dilution of infused Glycerol-13C2 in the bloodstream,
researchers can calculate the rate of appearance of endogenous glycerol, which is a direct
indicator of whole-body lipolysis (the breakdown of triglycerides).

o Quantifying Gluconeogenesis: Glycerol is a major substrate for gluconeogenesis, the
metabolic pathway that generates glucose from non-carbohydrate sources. By measuring
the incorporation of 13C from Glycerol-13C2 into glucose, scientists can determine the rate
of gluconeogenesis from glycerol.
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« Investigating Fatty Acid Metabolism: In conjunction with labeled fatty acid tracers, Glycerol-
13C2 can be used to study the re-esterification of fatty acids back into triglycerides, providing
a more complete picture of fatty acid flux.

» Biomolecular NMR: Its specific labeling pattern is advantageous in nuclear magnetic
resonance (NMR) studies of proteins and other biomolecules, helping to resolve complex
spectra and determine molecular structures.[2]

Experimental Protocols

The following sections provide detailed methodologies for key experiments utilizing Glycerol-
13C2. These protocols are synthesized from established practices in metabolic research.

In Vivo Measurement of Glycerol Turnover and Lipolysis

This protocol outlines the use of Glycerol-13C2 to determine the rate of appearance (Ra) of
glycerol in plasma, a measure of lipolysis.

3.1.1. Materials

e Glycerol-13C2 (sterile, pyrogen-free solution)

e Saline solution (0.9% NacCl, sterile)

e Infusion pump

o Catheters for infusion and blood sampling

e Blood collection tubes (e.g., EDTA-coated)

e Centrifuge

o Materials for plasma extraction and derivatization (see section 3.2)
e Gas Chromatograph-Mass Spectrometer (GC-MS)

3.1.2. Protocol
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Subject Preparation: The study is typically performed in human subjects after an overnight
fast to reach a metabolic steady state.

Tracer Preparation: Prepare a sterile infusion solution of Glycerol-13C2 in saline at a known
concentration.

Catheter Placement: Insert a catheter into a vein (e.g., antecubital vein) for tracer infusion
and another catheter into a contralateral vein for blood sampling.

Priming Dose (Optional but Recommended): To reach isotopic steady-state more quickly, a
priming dose of Glycerol-13C2 can be administered as a bolus injection. A common priming
dose is equivalent to 15 times the infusion rate.

Constant Infusion: Immediately following the priming dose, begin a continuous intravenous
infusion of Glycerol-13C2 at a constant rate. A typical infusion rate is between 0.05 and 0.10
pmol per kg of body weight per minute.

Blood Sampling: Collect blood samples at baseline (before tracer infusion) and at regular
intervals during the infusion (e.g., every 10-15 minutes) for the last 30 minutes of a 90-120
minute infusion period to ensure isotopic steady state has been achieved.

Sample Processing: Immediately place blood samples on ice, then centrifuge at 4°C to
separate plasma. Store plasma at -80°C until analysis.

GC-MS Analysis: Determine the isotopic enrichment of Glycerol-13C2 in plasma using GC-
MS (see protocol 3.2).

Calculation of Glycerol Rate of Appearance (Ra): Calculate the rate of appearance of
glycerol using the following steady-state equation:

Ra (umol/kg/min) =[ (Ei/ Ep) - 1] * |

Where:

o Eiis the isotopic enrichment of the infusate (in atom percent excess).
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o Ep is the isotopic enrichment of glycerol in plasma at steady state (in atom percent
excess).

o | is the infusion rate of the tracer (in pmol/kg/min).

Sample Preparation and GC-MS Analysis of Glycerol-
13C2 in Plasma

This protocol describes the extraction, derivatization, and analysis of glycerol from plasma to
determine its isotopic enrichment.

3.2.1. Materials

Plasma samples
« Internal standard (e.g., a different isotopologue of glycerol)
« Organic solvent for protein precipitation (e.g., acetonitrile)

» Derivatization agent (e.g., acetic anhydride or N-methyl-N-(trimethylsilyl)trifluoroacetamide -
MSTFA)

e Pyridine
e GC-MS system with a suitable column (e.g., Innowax MS)
3.2.2. Protocol

¢ Protein Precipitation: To a known volume of plasma (e.g., 100-200 pL), add a known amount
of internal standard. Precipitate proteins by adding a cold organic solvent like acetonitrile.
Vortex and then centrifuge to pellet the proteins.

o Extraction: Transfer the supernatant containing the glycerol to a clean tube.

e Drying: Evaporate the solvent to dryness under a stream of nitrogen or using a vacuum
concentrator.
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» Derivatization: Reconstitute the dried extract in a derivatization reagent. For example, to
form glycerol triacetate, add acetic anhydride and pyridine and incubate at an elevated
temperature (e.g., 60°C). This step improves the volatility and chromatographic properties of
glycerol for GC-MS analysis.

o GC-MS Analysis: Inject the derivatized sample into the GC-MS. The gas chromatograph
separates the derivatized glycerol from other components in the sample. The mass
spectrometer then detects the derivatized glycerol and its 3C-labeled counterpart.

» Data Analysis: By monitoring the ion currents corresponding to the molecular ions of the
unlabeled and *3C-labeled glycerol derivatives, the isotopic enrichment (the ratio of labeled to
unlabeled glycerol) in the plasma sample can be accurately determined.

Mandatory Visualizations

The following diagrams illustrate key concepts related to the use of Glycerol-13C2 in metabolic
research.

Experimental Workflow for a Metabolic Tracer Study

© 2025 BenchChem. All rights reserved. 6/11 Tech Support


https://www.benchchem.com/product/b013024?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b013024?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENB"E Foundational & Exploratory

Check Availability & Pricing

Preparation

Subject Preparation
(e.g., Fasting)

Tracer Preparation
(Glycerol-13C2 Solution)

Experiment

Tracer Infusion
(Priming & Constant)

Blood Sampling
(Timed Intervals)

Ane%ysis

Plasma Separation
& Storage

:

GC-MS Analysis
(Derivatization & Enrichment)

Results

Calculation of
Metabolic Rates

Biological Interpretation

© 2025 BenchChem. All rights reserved. 7/11

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b013024?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

LiPOIySiS m\
; ; Release
: Triglycerides - ]
Adipocyte (S =0 Lipolysis P— _ _
Free Fatty Acids Release Sampling & Analysis . TIV/EEEE 1
Infusion (GC-MS)
Glycerol-13C2
(Infused Tracer)

© 2025 BenchChem. All rights reserved. 8/11 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b013024?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Glycerol-13C2

Glycerol Kinase>

Glycerol-3-Phosphate-13C2

Glycerol-3-P Dehydrogenase>
Released to
Bloodstream

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 9/11 Tech Support


https://www.benchchem.com/product/b013024?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b013024?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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